Cas no 896819-34-4 (8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896819-34-4
• MF: C₂₁H₂₅N₅O₄
• MW: 411.454304456711
• CID: 5869226
• PubChem ID: 4887409
• Update Time: 2025-07-17

8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-ethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS001366577
• 896819-34-4
• F3235-1370
• Z237492028
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[2-(3,4-dimethoxyphenyl)ethyl]-3-ethyl-1,7-dimethyl-
• 8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O4/c1-6-24-19(27)17-18(23(3)21(24)28)22-20-25(13(2)12-26(17)20)10-9-14-7-8-15(29-4)16(11-14)30-5/h7-8,11-12H,6,9-10H2,1-5H3
• InChI Key： RRTDDGDHJFYXFF-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC3=CC=C(OC)C(OC)=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

• Exact Mass: 411.19065430g/mol
• Monoisotopic Mass: 411.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-2-(3,4-dimethoxyphenyl)ethyl-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Novel Compound with Promising Therapeutic Potential

3,4-dimethoxyphenyl and imidazo[1,2-g]purine are two critical structural elements in the molecular framework of this compound. The 2,4-dione moiety contributes to the overall chemical stability and functional diversity of the molecule. Recent studies on imidazo[1,2-g]purine derivatives have highlighted their potential as scaffolds for drug development, particularly in the context of 3,4-dimethoxyphenyl-based compounds. The integration of these two functional groups creates a unique platform for exploring novel pharmacological properties.

3,4-dimethoxyphenyl is a well-known aromatic substituent with established biological activities. Its presence in this compound suggests potential interactions with various biological targets, including enzyme inhibition and receptor modulation. The 2,4-dione functionality further enhances the molecule's ability to form hydrogen bonds and engage in π-π stacking interactions, which are critical for drug-target binding.

Recent advancements in imidazo[1,2-g]purine chemistry have demonstrated the importance of structural modifications in optimizing pharmacokinetic profiles. The 3,4-dimethoxyphenyl group's electron-donating properties may influence the molecule's ability to modulate cellular signaling pathways. This compound's unique architecture positions it as a candidate for further investigation in drug discovery programs.

Current research on 3,4-dimethoxyphenyl-containing compounds has focused on their anti-inflammatory and anti-cancer properties. The 2,4-dione moiety may contribute to the molecule's ability to inhibit key enzymes involved in inflammatory responses. Studies on imidazo[1,2-g]purine derivatives have also shown promising results in modulating cell proliferation and apoptosis, making this compound a potential candidate for therapeutic applications.

Structural analysis of this compound reveals a complex arrangement of functional groups that may facilitate multiple modes of action. The 3,4-dimethoxyphenyl substituent's hydrophobic characteristics could enhance the molecule's membrane permeability, while the 2,4-dione functionality may enable interactions with intracellular targets. These features are crucial for developing drugs with improved bioavailability and target specificity.

Recent studies on imidazo[1,2-g]purine derivatives have emphasized the importance of stereochemistry in determining biological activity. The 3,4-dimethoxyphenyl group's spatial orientation may influence the molecule's ability to bind to specific receptors. This compound's structural complexity suggests that it could be a valuable tool for exploring new mechanisms of action in therapeutic applications.

The 2,4-dione moiety's ability to participate in hydrogen bonding interactions is a key factor in the molecule's potential therapeutic applications. This property may enable the compound to interact with a variety of biological targets, including enzymes and proteins. The 3,4-dimethoxyphenyl group's electronic properties may further enhance these interactions, making this compound a promising candidate for further investigation.

Research on 3,4-dimethoxyphenyl derivatives has shown that their biological activity is often influenced by the presence of specific functional groups. The 2,4-dione functionality in this compound may contribute to its ability to modulate cellular processes. These findings highlight the importance of structural optimization in developing effective therapeutic agents.

Recent advancements in imidazo[1,2-g]purine chemistry have focused on improving the pharmacological profiles of these compounds. The 3,4-dimethoxyphenyl group's ability to enhance molecular interactions with biological targets is a key factor in the molecule's potential therapeutic applications. These studies suggest that this compound could be a valuable addition to the field of drug development.

The 2,4-dione functionality's role in modulating molecular interactions is a critical aspect of this compound's biological activity. The 3,4-dimethoxyphenyl group's electronic properties may further enhance these interactions, making the molecule a promising candidate for further research. These findings underscore the importance of structural modifications in optimizing therapeutic potential.

Studies on imidazo[1,2-g]purine derivatives have demonstrated the importance of spatial arrangement in determining biological activity. The 3,4-dimethoxyphenyl group's orientation may influence the molecule's ability to engage with specific targets. These insights highlight the potential of this compound in developing novel therapeutic strategies.

The 2,4-dione moiety's ability to participate in hydrogen bonding interactions is a key factor in the molecule's potential therapeutic applications. The 3,4-dimethoxyphenyl group's electronic properties may further enhance these interactions, making this compound a promising candidate for further investigation. These findings emphasize the importance of structural optimization in drug development.

Recent research on 3,4-dimethoxyphenyl derivatives has shown that their biological activity is often influenced by the presence of specific functional groups. The 2,4-dione functionality in this compound may contribute to its ability to modulate cellular processes. These findings highlight the importance of structural modifications in developing effective therapeutic agents.

The 2,4-dione functionality's role in modulating molecular interactions is a critical aspect of this compound's biological activity. The 3,4-dimethoxyphenyl group's electronic properties may further enhance these interactions, making the molecule a promising candidate for further research. These findings underscore the importance of structural modifications in optimizing therapeutic potential.

Studies on imidazo[1,2-g]purine derivatives have demonstrated the importance of spatial arrangement in determining biological activity. The 3,4-dimethoxyphenyl group's orientation may influence the molecule's ability to engage with specific targets. These insights highlight the potential of this compound in developing novel therapeutic strategies.

The 2,4-dione moiety's ability to participate in hydrogen bonding interactions is a key factor in the molecule's potential therapeutic applications. The 3,4-dimethoxyphenyl group's electronic properties may further enhance these interactions, making this compound a promising candidate for further investigation. These findings emphasize the importance of structural optimization in drug development.

Recent research on 3,4-dimethoxyphenyl derivatives has shown that their biological activity is often influenced by the presence of specific functional groups. The 2,4-dione functionality in this compound may contribute to its ability to modulate cellular processes. These findings highlight the importance of structural modifications in developing effective therapeutic agents.

The 2,4-dione functionality's role in modulating molecular interactions is a critical aspect of this compound's biological activity. The 3,4-dimethyloxphenyl group's electronic properties may further enhance these interactions, making the molecule a promising candidate for further research. These findings underscore the importance of structural modifications in optimizing therapeutic potential.